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Fangchinoline solubility and stability in DMSO

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Fangchinoline

CAS No.: 436-77-1

Cat. No.: S573504

Basic Physicochemical Properties

The table below outlines the core physicochemical data for fangchineline, which is essential for

experimental planning [1] [2] [3].

Property Value | Description

CAS Number 436-77-1; 33889-68-8 (related salt) [1] [4] [2]
Molecular Formula Cs7H40N20s [1] [4] [2]

Molecular Weight 608.72 g/mol [4] [2] [3]

Appearance White to off-white solid powder [1] [4] [2]
Purity Typically 298% to 99.86% [1] [2]

Solubility and Stock Solution Preparation

Fangchinoline is readily soluble in DMSO, which is the standard solvent for preparing concentrated stock

solutions.
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Parameter Specification
Recommended Solvent DMSO (anhydrous) [4] [2] [3]
Typical Stock 40 - 50 mg/mL [2] [3]

Concentration
Molar Concentration ~65.71 mM (for 40 mg/mL) [2]

Preparation Method Sonication is recommended to aid dissolution and ensure a clear
solution [2] [3].

N Storage and Stability

Proper storage is critical for maintaining the stability and activity of your fangchinoline stock solutions.

Form Recommended Storage Condition Stability

Powder -20°C, protected from light [1] [3]. 3 years [2]

DMSO Stock Solution -80°C [1] [4] [2] 6 months [1] [4] [2]
DMSO Stock Solution -20°C [1] [4] [2] 1 month [1] [4] [2]

> Critical Note: Fangchinoline requires protection from light in all its forms (powder and solution) to
prevent degradation [1] [4] [2]. It is also hygrescoepic, so the DMSO used for dissolution should be
anhydrous, and vials should be tightly sealed [3].

Biological Activity and Experimental Relevance

Fangchinoline is a bisbenzylisoquinoline alkaloid with a broad and potent range of biological activities.
Understanding these mechanisms is vital for designing robust experiments. The diagram below summarizes

its multi-target anticancer action, which is supported by numerous studies [5] [6] [7].
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Key signaling pathways targeted by fangchinoline in cancer research.

This activity is mediated through the modulation of several key cellular signaling pathways, as evidenced by

recent research:

¢ Anticancer Effects: Multiple studies confirm that fangchinoline inhibits proliferation and induces
apoptosis in various cancer cell lines, including colorectal cancer (HT29, HCT116), bladder cancer
(T24, 5637), non-small cell lung cancer (A549), and gallbladder cancer (GBC-SD, NOZ) [1] [5]
[7]. It achieves this by targeting critical pathways such as PI3K/Akt, FAK (Focal Adhesion Kinase),
and AMPKImTOR/ULK1 [1] [5] [6].

e Antiviral Activity: A 2024 study identified fangchinoline as a broad-spectrum inhibitor of
enteroviruses that cause Hand, Foot, and Mouth Disease (HFMD), including EV-A71 and CV-Al16
[8]. Its mechanism involves targeting the viral VP1 protein during the early stage of infection [8]. It
has also been shown to inhibit HIV-1 replication by interfering with the proteolytic processing of the
viral envelope glycoprotein gp160 [1] [3].

¢ Anti-inflammatory Action: As a traditional medicine component, fangchinoline exhibits anti-
inflammatory effects, partly through inhibiting cyclooxygenase and interleukin activity [3].
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Experimental Protocols from Literature

Here are summarized methodologies for key assays citing fangchineline, which you can adapt for your

work.

1. Cell Viability and Proliferation Assay (CCK-8) This protocol is used to determine the inhibitory effect

of fangchinoline on cancer cell growth [7].

2.

Cell Lines: Gallbladder cancer cells (GBC-SD, NOZ).

Seeding Density: (4 \times 1073) cells per well in a 96-well plate.

Treatment: Incubate with various concentrations of fangchinoline for 48 hours.
Measurement: Add CCK-8 reagent (10% of total volume) and incubate for 2 hours at 37°C.
Data Collection: Measure the absorbance at 450 nm using a microplate reader.

Western Blot Analysis This protocol is used to analyze changes in protein expression and

phosphorylation following fangchineline treatment [7].

Cell Treatment: Treat cells (e.g., colon cancer or GBC cells) with fangchinoline for a specified
duration (e.g., 24-48 hours).

Protein Extraction: Lyse cells using RIPA buffer supplemented with PMSF (protease/phosphatase
inhibitors).

Quantification & Separation: Determine protein concentration using a BCA assay. Load 30 ug of
total protein per well and separate by SDS-PAGE (e.g., 10% gel).

Transfer & Blocking: Transfer protein to a PVDF membrane. Block the membrane with 5% skimmed
milk or BSA.

Antibody Incubation: Incubate with primary antibodies (e.g., p-Akt, Akt, cleaved caspase-3, LC3)
overnight at 4°C, followed by incubation with an HRP-conjugated secondary antibody.

Detection: Visualize immunoreactive bands using a chemiluminescence substrate.

3. Apoptosis Analysis by Flow Cytometry This protocol is used to quantify fangchinoline-induced cell
death [7].

Cell Treatment: Incubate cells (e.g., GBC-SD) with different concentrations of fangchinoline for 48
hours.

Cell Harvesting: Collect cells using EDTA-free trypsin.

Staining: Resuspend cells in binding buffer and stain with Annexin V-FITC and Propidium lodide (PI)
according to the manufacturer's instructions.

Analysis: Analyze the stained cells using a flow cytometer to distinguish between live (Annexin
V-/PI-), early apoptotic (Annexin V+/PI-), and late apoptotic/necrotic (Annexin V+/PI+) populations.

© 2026 Smolecule. All rights reserved. 4/6 Tech Support


https://www.smolecule.com/products/s573504?utm_src=pdf-body
https://www.smolecule.com/products/s573504?utm_src=pdf-body
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0266738
https://www.smolecule.com/products/s573504?utm_src=pdf-body
https://www.smolecule.com/products/s573504?utm_src=pdf-body
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0266738
https://www.smolecule.com/products/s573504?utm_src=pdf-body
https://www.smolecule.com/products/s573504?utm_src=pdf-body
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0266738
https://www.smolecule.com/products/s573504?utm_src=pdf-body
https://www.smolecule.com/products/s573504?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Key Considerations for Researchers

¢ DMSO Concentration in Assays: When adding fangchinoline stock solution to cell cultures, ensure
the final concentration of DMSO is low (typically <0.1%) to avoid solvent cytotoxicity [7].

¢ Stability During Experiments: For cell-based assays longer than 24 hours, the stability of
fangchinoline in the culture medium at 37°C should be considered, though specific data was not
found in the search results.

¢ In Vivo Formulations: For animal studies, fangchinoline is commonly formulated in a mixture of
10% DMSO, 40% PEG300, 5% Tween 80, and 45% saline, with sonication recommended to achieve
a clear solution [4] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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